Cas no 1352318-35-4 (2-(3-chloro-4-fluorophenyl)benzonitrile)

2-(3-chloro-4-fluorophenyl)benzonitrile structure
1352318-35-4 structure
Product Name:2-(3-chloro-4-fluorophenyl)benzonitrile
CAS No:1352318-35-4
MF:C13H7ClFN
MW:231.652785539627
MDL:MFCD20529504
CID:2771275
PubChem ID:56776797
Update Time:2025-04-21

2-(3-chloro-4-fluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-4-fluorophenyl)benzonitrile
    • SCHEMBL22115307
    • 1352318-35-4
    • BS-25622
    • DTXSID70718403
    • 3'-Chloro-4'-fluoro[1,1'-biphenyl]-2-carbonitrile
    • CS-0212561
    • MFCD20529504
    • MDL： MFCD20529504
    • Inchi： 1S/C13H7ClFN/c14-12-7-9(5-6-13(12)15)11-4-2-1-3-10(11)8-16/h1-7H
    • InChI Key： MVUUUJVDXYEMKT-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C#N)F

Computed Properties

  • Exact Mass: 231.02500
  • Monoisotopic Mass: 231.0251051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.01778

2-(3-chloro-4-fluorophenyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-chloro-4-fluorophenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB310547-1 g
2-(3-Chloro-4-fluorophenyl)benzonitrile; 98%
 1352318-35-4
1g
 €136.80 2022-06-11
abcr
AB310547-5 g
2-(3-Chloro-4-fluorophenyl)benzonitrile; 98%
 1352318-35-4
5g
 €326.40 2022-06-11
TRC
C584798-100mg
2-(3-Chloro-4-fluorophenyl)benzonitrile
 1352318-35-4
100mg
 $64.00 2023-05-18
TRC
C584798-250mg
2-(3-Chloro-4-fluorophenyl)benzonitrile
 1352318-35-4
250mg
 $69.00 2023-05-18
TRC
C584798-500mg
2-(3-Chloro-4-fluorophenyl)benzonitrile
 1352318-35-4
500mg
 $92.00 2023-05-18
TRC
C584798-1g
2-(3-Chloro-4-fluorophenyl)benzonitrile
 1352318-35-4
1g
 $133.00 2023-05-18
abcr
AB310547-1g
2-(3-Chloro-4-fluorophenyl)benzonitrile, 98%; .
 1352318-35-4 98%
1g
 €144.00 2024-04-19
abcr
AB310547-5g
2-(3-Chloro-4-fluorophenyl)benzonitrile, 98%; .
 1352318-35-4 98%
5g
 €348.00 2024-04-19
A2B Chem LLC
AD72626-1g
2-(3-Chloro-4-fluorophenyl)benzonitrile
 1352318-35-4 98%
1g
 $75.00 2024-04-20
A2B Chem LLC
AD72626-5g
2-(3-Chloro-4-fluorophenyl)benzonitrile
 1352318-35-4 98%
5g
 $209.00 2024-04-20

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